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  3. methyl 4-{[(2Z,5E)-3-methyl-4-oxo-5-{[2-(prop-2-yn-1-yloxy)naphthalen-1-yl]methylidene}-1,3-thiazolidin-2-ylidene]amino}benzoate
methyl 4-{[(2Z,5E)-3-methyl-4-oxo-5-{[2-(prop-2-yn-1-yloxy)naphthalen-1-yl]methylidene}-1,3-thiazolidin-2-ylidene]amino}benzoate methyl 4-{[(2Z,5E)-3-methyl-4-oxo-5-{[2-(prop-2-yn-1-yloxy)naphthalen-1-yl]methylidene}-1,3-thiazolidin-2-ylidene]amino}benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0911351
InChI: InChI=1S/C26H20N2O4S/c1-4-15-32-22-14-11-17-7-5-6-8-20(17)21(22)16-23-24(29)28(2)26(33-23)27-19-12-9-18(10-13-19)25(30)31-3/h1,5-14,16H,15H2,2-3H3/b23-16+,27-26?
SMILES: CN1C(=O)C(=CC2=C(C=CC3=CC=CC=C32)OCC#C)SC1=NC4=CC=C(C=C4)C(=O)OC
Molecular Formula: C26H20N2O4S
Molecular Weight: 456.5 g/mol

methyl 4-{[(2Z,5E)-3-methyl-4-oxo-5-{[2-(prop-2-yn-1-yloxy)naphthalen-1-yl]methylidene}-1,3-thiazolidin-2-ylidene]amino}benzoate

CAS No.:

Cat. No.: VC0911351

Molecular Formula: C26H20N2O4S

Molecular Weight: 456.5 g/mol

* For research use only. Not for human or veterinary use.

methyl 4-{[(2Z,5E)-3-methyl-4-oxo-5-{[2-(prop-2-yn-1-yloxy)naphthalen-1-yl]methylidene}-1,3-thiazolidin-2-ylidene]amino}benzoate -

Specification

Molecular Formula C26H20N2O4S
Molecular Weight 456.5 g/mol
IUPAC Name methyl 4-[[(5E)-3-methyl-4-oxo-5-[(2-prop-2-ynoxynaphthalen-1-yl)methylidene]-1,3-thiazolidin-2-ylidene]amino]benzoate
Standard InChI InChI=1S/C26H20N2O4S/c1-4-15-32-22-14-11-17-7-5-6-8-20(17)21(22)16-23-24(29)28(2)26(33-23)27-19-12-9-18(10-13-19)25(30)31-3/h1,5-14,16H,15H2,2-3H3/b23-16+,27-26?
Standard InChI Key QXUABWONEVRRSL-GQUXDKRHSA-N
Isomeric SMILES CN1C(=O)/C(=C\C2=C(C=CC3=CC=CC=C32)OCC#C)/SC1=NC4=CC=C(C=C4)C(=O)OC
SMILES CN1C(=O)C(=CC2=C(C=CC3=CC=CC=C32)OCC#C)SC1=NC4=CC=C(C=C4)C(=O)OC
Canonical SMILES CN1C(=O)C(=CC2=C(C=CC3=CC=CC=C32)OCC#C)SC1=NC4=CC=C(C=C4)C(=O)OC

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